Cas no 1379396-08-3 (Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro-)

• Product Name: Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro-
• CAS No: 1379396-08-3
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5189407
• Update Time: 2025-05-20

Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro-

• Inchi： 1S/C9H14ClN3O/c1-2-3-6-13-8(4-5-11-13)12-9(14)7-10/h4-5,11H,2-3,6-7H2,1H3
• InChI Key： DOSUKCDXSWOIFJ-UHFFFAOYSA-N
• SMILES： C(N=C1C=CNN1CCCC)(=O)CCl

Additional information on Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro-

Research Briefing on Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro- (CAS: 1379396-08-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel acetamide derivatives, particularly Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro- (CAS: 1379396-08-3). This compound has garnered attention due to its potential therapeutic applications and unique chemical properties. This briefing aims to synthesize the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, with the molecular formula C9H14ClN3O, belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological activities. Recent studies have explored its synthesis through optimized routes, including the condensation of 2-butyl-1,2-dihydro-3H-pyrazol-3-one with 2-chloroacetamide. The reaction conditions, such as temperature, solvent, and catalysts, have been fine-tuned to improve yield and purity, as reported in recent publications.

In terms of biological activity, preliminary in vitro studies have demonstrated that Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro- exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown moderate activity against kinases involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Recent structural-activity relationship (SAR) studies have also been conducted to explore modifications of the core structure. Researchers have introduced various substituents at different positions to enhance bioavailability and reduce off-target effects. These efforts have led to the identification of analogs with improved pharmacokinetic profiles, paving the way for preclinical development.

In conclusion, Acetamide, N-(2-butyl-1,2-dihydro-3H-pyrazol-3-ylidene)-2-chloro- represents a promising scaffold for further drug discovery efforts. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of targeted therapies for inflammatory and metabolic disorders. Future research should focus on in vivo validation and the development of scalable synthesis protocols to facilitate translational studies.